Cas no 1505727-24-1 (ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1505727-24-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6185640
• PubChem ID: 80175524
• Update Time: 2025-06-28

ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1120034
• 1505727-24-1
• AKOS018737431

• Inchi： 1S/C10H14N2O4/c1-3-14-8(13)7-11-9(16-12-7)10(2)5-4-6-15-10/h3-6H2,1-2H3
• InChI Key： XSIMGCUSBCXWSF-UHFFFAOYSA-N
• SMILES： O1CCCC1(C1=NC(C(=O)OCC)=NO1)C

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4Ų

Additional information on ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2-Methyloxolan-2-Yl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate, identified by the CAS number 1505727-24-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of the ethyl group and the 2-methyloxolan substituent adds complexity to its structure, making it a valuable molecule for various applications.

The synthesis of Ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate involves a series of carefully designed chemical reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including the use of microwave-assisted synthesis and catalytic systems, to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production in industries such as pharmaceuticals and agrochemicals.

The structural uniqueness of this compound lies in its oxadiazole core, which is known for its stability and reactivity. The oxadiazole ring acts as a versatile platform for further functionalization. For instance, the ethyl group can be modified to introduce different substituents, thereby expanding its potential applications. Recent research has focused on modifying the substituents to enhance properties such as solubility, bioavailability, and thermal stability.

In terms of applications, Ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate has shown promise in several fields. In pharmaceutical research, it has been investigated as a potential drug candidate due to its ability to interact with biological targets such as enzymes and receptors. Additionally, its use in agrochemicals has been explored for pest control and crop protection purposes. The compound's stability under various environmental conditions makes it suitable for outdoor applications.

Recent studies have also delved into the environmental impact of this compound. Researchers have assessed its biodegradability and toxicity levels to ensure that its use does not pose risks to ecosystems. Findings indicate that under controlled conditions, the compound undergoes efficient biodegradation without releasing harmful byproducts. This makes it an eco-friendly option for industrial applications.

The development of novel synthetic routes for Ethyl 5-(2-methyloxolan-2-yl)-1,2,4-oxadiazole-3-carboxylate continues to be an active area of research. Scientists are exploring green chemistry principles to design environmentally benign synthesis methods. For example, solvent-free reactions and the use of renewable resources are being investigated to reduce the ecological footprint associated with production.

In conclusion, Ethyl 5-(2-methyloxolan-2-Yl)-1,2,4-Oxadiazole-3-Carboxylate (CAS No.: 1505727–24–1) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and promising properties make it a subject of ongoing research aimed at unlocking its full potential while ensuring sustainability and safety.